N-(2-chlorobenzyl)-2-((4-(furan-2-ylmethyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[[8-(furan-2-ylmethyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H16ClN5O3S2/c22-15-6-2-1-4-13(15)10-23-17(28)12-32-21-25-24-20-26(11-14-5-3-8-30-14)19(29)18-16(27(20)21)7-9-31-18/h1-9H,10-12H2,(H,23,28)
• InChI Key: NWNQJOVBPYTBJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CSC2=NN=C3N2C4=C(C(=O)N3CC5=CC=CO5)SC=C4)Cl
• Molecular Formula: C21H16ClN5O3S2
• Molecular Weight: 486.0 g/mol
• CAS No.: 1242876-90-9

Description

N-(2-chlorobenzyl)-2-((4-(furan-2-ylmethyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H16ClN5O3S2 and its molecular weight is 485.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

• Derivatives of similar compounds have been synthesized and tested for their anticancer activity. For instance, 2-Cyano-N-furan-2-ylmethyl-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives showed potent and selective cytotoxic effects against certain leukemia cell lines (Horishny, Arshad, & Matiychuk, 2021).

Antimicrobial Evaluation

• Novel derivatives of [1,2,4]triazolo[4,3-a]pyrimidines and related compounds have been synthesized and evaluated for their antimicrobial activities, revealing mild activities for some derivatives (Gomha, Mohamed, Zaki, Ewies, & Elroby, 2018).

Inotropic Evaluation

• N-(1-oxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)acetamides bearing certain moieties were synthesized and screened for their inotropic activity, showing promising results compared to existing drugs (Wu, Ma, Niu, Cui, & Piao, 2012).

Synthesis of Fused and Isolated Azoles

• Synthesis and characterization of new compounds derived from thieno[d]pyrimidines have been reported, highlighting the formation of various isolated and fused thieno[d]pyrimidine derivatives (El Azab & Ahmed Elkanzi, 2014).